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Compound of Interest

Compound Name: 4-Methylumbelliferyl palmitate

Cat. No.: B131279 Get Quote

Essential Safety and Logistical Information for Laboratory Professionals

This document provides comprehensive guidance on the proper disposal of 4-
Methylumbelliferyl palmitate (CAS 17695-48-6), a fluorogenic substrate commonly used in

enzyme activity assays. Adherence to these procedures is crucial for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Chemical and Physical Properties
A summary of the key quantitative data for 4-Methylumbelliferyl palmitate is presented below.

Property Value Reference

CAS Number 17695-48-6 [1][2][3]

Molecular Formula C₂₆H₃₈O₄ [1][2]

Molecular Weight 414.6 g/mol [2][3]

Melting Point 70 - 72 °C [3]

Appearance Solid

Solubility
Chloroform: 20 mg/ml, DMF:

10 mg/ml
[2]
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Hazard Identification and Safety Precautions
4-Methylumbelliferyl palmitate is not classified as a hazardous substance according to the

Globally Harmonized System (GHS).[1][4][5][6] It is not considered a significant fire risk.[1]

However, standard laboratory safety protocols should always be followed.

Personal Protective Equipment (PPE):

Wear protective gloves.

Use safety glasses.

In case of dust generation, use a dust respirator.[1]

Handling:

Avoid generating dust.[1]

Do not eat, drink, or smoke when handling.[1]

Wash hands thoroughly with soap and water after handling.[1]

Keep containers securely sealed when not in use.[1]

Step-by-Step Disposal Protocol
The primary directive for the disposal of 4-Methylumbelliferyl palmitate is to adhere to all

national and local regulations. The following steps provide a general framework for proper

disposal:

Consult Local Regulations: Before initiating disposal, consult your institution's Environmental

Health and Safety (EHS) department to understand the specific local and national disposal

requirements for non-hazardous chemical waste.

Container Management:

Leave the chemical in its original container whenever possible.
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Do not mix 4-Methylumbelliferyl palmitate with other waste streams.

Ensure the container is securely sealed and properly labeled.

Waste Collection:

For small quantities, some regulations may permit disposal with household waste;

however, this should be verified with your EHS department.[4]

For larger quantities or in a laboratory setting, collect the waste in a designated, labeled

container.

Spill Cleanup:

In the event of a spill, clear the area of personnel.[1]

Wear appropriate PPE, including gloves and safety glasses.[1]

Use dry cleanup procedures to avoid generating dust.[1]

Sweep or vacuum the spilled material.[1]

Place the collected material into a clean, dry, sealable, and labeled container for disposal.

[1]

Final Disposal:

Arrange for the collection of the chemical waste through your institution's designated

waste management service.

Handle uncleaned containers with the same precautions as the product itself.

Important Considerations:

Do not dispose of 4-Methylumbelliferyl palmitate down the drain or in waterways.[1][4]

Do not use air hoses for cleaning up spills.[1]
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Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of 4-
Methylumbelliferyl palmitate.
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- Wear PPE
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Caption: Disposal workflow for 4-Methylumbelliferyl palmitate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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